Cas no 2639371-39-2 (rac-ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate)

• Product Name: rac-ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate
• CAS No: 2639371-39-2
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 5664641
• PubChem ID: 165902400
• Update Time: 2025-05-17

rac-ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate
• EN300-27724518
• 2639371-39-2

• Inchi： 1S/C13H17N5O3/c1-2-20-13(19)9-4-3-8(21-9)5-18-7-17-10-11(14)15-6-16-12(10)18/h6-9H,2-5H2,1H3,(H2,14,15,16)/t8-,9+/m1/s1
• InChI Key： QXRHNKFJKHGHSA-BDAKNGLRSA-N
• SMILES： O1[C@H](C(=O)OCC)CC[C@@H]1CN1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 291.13313942g/mol
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate

Introduction to Rac-Ethyl (2R,5S)-5-[(6-Amino-9H-Purin-9-yl)methyl]oxolane-2-carboxylate (CAS No. 2639371-39-2)

Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate, identified by its CAS number 2639371-39-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways.

The molecular structure of Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate is characterized by its chiral center at the oxolane ring, which contributes to its stereochemical diversity. This stereochemistry is crucial for the compound's biological activity, as it can influence how the molecule interacts with biological targets such as enzymes and receptors. The presence of a purine moiety in the structure further enhances its pharmacological relevance, given the well-documented roles of purine derivatives in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of oxolane derivatives. Oxolane rings are known for their stability and ability to mimic natural biological structures, making them valuable scaffolds for drug design. The specific configuration of Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate, with its (2R,5S) stereochemistry, has been explored for its potential to modulate biological pathways associated with inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a purine derivative and an oxolane scaffold creates a molecule that can interact with multiple targets within cancer cells. Preliminary studies have suggested that this compound may exhibit inhibitory effects on key enzymes involved in tumor growth and progression. For instance, the amino group on the purine moiety could potentially interact with nucleotide metabolism pathways, while the oxolane ring could serve as a hinge region for binding to specific protein targets.

The development of such targeted therapies is a cornerstone of modern medicine, and compounds like Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate represent significant advancements in this area. Researchers are increasingly interested in molecules that can selectively inhibit disease-causing pathways without affecting normal cellular functions. The stereochemical precision of this compound allows for such selectivity, which is essential for minimizing side effects and improving patient outcomes.

Furthermore, the chemical properties of Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate make it an attractive candidate for further structural optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is particularly important in drug discovery pipelines, where compounds often undergo multiple rounds of modification before reaching clinical trials.

In addition to its potential in oncology, this compound has also shown promise in other therapeutic areas. For example, studies have indicated that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. The ability to influence these pathways could make it a valuable asset in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-yl)methyl]oxolane-2-carboxylate presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving the desired stereochemical configuration.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like Rac-Ethyl (2R,5S)-5-[(6-amino-9H-purin-9-ylmethyl)oxolane - 2-carboxylate will play an increasingly important role in drug development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for medicinal chemists and biologists alike.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in precision medicine. By integrating data from genomics, proteomics, and other omics technologies, researchers can identify patients who are most likely to benefit from therapies involving this compound. This personalized approach to drug treatment aligns with broader trends in healthcare aimed at improving patient outcomes through targeted interventions.

In conclusion, Rac-Ethyl (2R , 5S ) - 5 - [( 6 - amino - 9 H - purin - 9 - yl ) methyl ] ox ol ane - 2 - car box ylate ( CAS No . 263 9371 - 39 - 2 ) represents a significant advancement in pharmaceutical chemistry . Its unique molecular structure , combined with promising preclinical data , positions it as a valuable candidate for further therapeutic development . As research progresses , this compound is poised to make meaningful contributions to medicine by addressing unmet clinical needs across various disease areas .